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Compound of Interest

Compound Name:
(S)-1,2,3,4-Tetrahydroisoquinoline-

3-methanol

Cat. No.: B103747 Get Quote

An In-depth Technical Guide to the Safe Handling of (S)-1,2,3,4-Tetrahydroisoquinoline-3-
methanol

Prepared for Researchers, Scientists, and Drug Development Professionals

(S)-1,2,3,4-Tetrahydroisoquinoline-3-methanol is a chiral heterocyclic compound of

significant interest within the pharmaceutical and medicinal chemistry sectors. Its rigid,

stereodefined structure makes it a valuable building block and key intermediate for the

synthesis of a wide array of bioactive molecules and complex natural products.[1][2] This

tetrahydroisoquinoline (THIQ) scaffold is integral to numerous compounds explored for their

therapeutic potential, including agents for neurological disorders, analgesics, and anti-cancer

therapies.[1][3][4][5]

Given its integral role in drug discovery and development, a thorough understanding of its

chemical properties and associated hazards is paramount for ensuring laboratory safety. This

guide provides a comprehensive overview of the essential safety protocols, handling

procedures, and emergency responses required when working with this compound.

Compound Identification and Physicochemical
Properties
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A precise understanding of a compound's physical and chemical properties is the foundation of

safe laboratory practice. These characteristics influence storage, handling, and the selection of

appropriate personal protective equipment (PPE).

Property Value Source(s)

Chemical Name

[(3S)-1,2,3,4-

tetrahydroisoquinolin-3-

yl]methanol

[6]

Synonyms
(S)-(-)-1,2,3,4-Tetrahydro-3-

isoquinolinemethanol
[1]

CAS Number 18881-17-9 [1][6][7]

Molecular Formula C₁₀H₁₃NO [1][6][7]

Molecular Weight 163.22 g/mol [1][6]

Appearance
White to pale yellow crystalline

powder or chunks
[1][7][8]

Melting Point 114-116 °C [1][8]

Optical Rotation
[α]²²/D = -97° (c = 1 in

methanol)
[1]

Solubility
Soluble in dichloromethane;

slightly soluble in water
[9][10]

Hazard Analysis and GHS Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), (S)-1,2,3,4-Tetrahydroisoquinoline-3-methanol is classified as hazardous. The

primary risks involve irritation to the skin, eyes, and respiratory system.
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Hazard Class Category
GHS
Pictogram

Signal Word
Hazard
Statement

Skin

Corrosion/Irritatio

n

Category 2

GHS07

(Exclamation

Mark)

Warning
H315: Causes

skin irritation

Serious Eye

Damage/Irritation
Category 2

GHS07

(Exclamation

Mark)

Warning

H319: Causes

serious eye

irritation

Specific Target

Organ Toxicity

(Single

Exposure)

Category 3

GHS07

(Exclamation

Mark)

Warning

H335: May

cause respiratory

irritation

Source(s):[6][7]

These classifications underscore the necessity for stringent adherence to safety protocols to

prevent accidental exposure. The primary target organ is the respiratory system.

Standard Operating Procedures for Safe Handling
and Storage
A multi-layered approach combining engineering controls, personal protective equipment, and

strict hygiene practices is essential for mitigating the risks associated with this compound.

Engineering Controls: The First Line of Defense
The primary goal of engineering controls is to isolate the researcher from the chemical hazard.

Ventilation: All weighing and manipulation of the solid compound should be conducted within

a certified chemical fume hood to prevent the inhalation of airborne particles.[11][12] The

work area must be well-ventilated.

Safety Stations: An operational and easily accessible eyewash station and safety shower

must be located in close proximity to the workstation where the compound is handled.[12]
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Personal Protective Equipment (PPE): Individual
Protection
The appropriate selection and use of PPE is mandatory.

Eye and Face Protection: Chemical safety goggles are required at a minimum. For

procedures with a higher risk of splashing, a face shield should be worn in addition to

goggles.

Hand Protection: Chemically resistant gloves, such as nitrile, must be worn. Gloves should

be inspected for integrity before use and replaced immediately if contaminated or damaged.

Body Protection: A flame-resistant laboratory coat must be worn and kept fully fastened.

Respiratory Protection: For procedures that may generate significant quantities of dust, a

NIOSH-approved N95 dust mask or a higher level of respiratory protection should be used to

supplement engineering controls.

Procedural and Hygiene Protocols
Avoid dust formation during handling.

Wash hands and any exposed skin thoroughly with soap and water after handling the

compound and before leaving the laboratory.[11][12]

Do not eat, drink, or smoke in areas where chemicals are handled or stored.[11]

Contaminated clothing should be removed promptly and washed before reuse.[11]

Storage Requirements
Proper storage is critical to maintaining the compound's integrity and preventing accidental

release.

Container: Store in a tightly sealed container to prevent moisture ingress and contamination.

[12]
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Atmosphere: For long-term storage, keeping the material under an inert atmosphere (e.g.,

argon or nitrogen) in a dark place is recommended to prevent degradation.[7]

Location: Store in a cool, dry, and well-ventilated area designated for chemical storage.[12]

Incompatibilities: Segregate from strong oxidizing agents and strong acids.[11]

Emergency Response Protocols
In the event of an exposure or spill, a swift and correct response is crucial to minimizing harm.

First Aid Measures
Inhalation: Immediately move the affected individual to fresh air. If breathing is difficult or has

stopped, provide artificial respiration. Seek medical attention if symptoms persist or develop.

[12]

Skin Contact: Remove all contaminated clothing immediately. Flush the affected skin with

copious amounts of soap and water for at least 15 minutes. If skin irritation occurs, seek

medical advice.[12]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open. Remove contact lenses if present and easy to do. Continue rinsing. Seek

immediate medical attention.[12]

Ingestion: Rinse the mouth thoroughly with water. Do NOT induce vomiting. Seek immediate

medical attention.[11][12]

Chemical Spill Response
The appropriate response depends on the scale of the spill. All personnel should be trained to

distinguish between a minor spill they can manage and a major spill requiring an emergency

response team.
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Figure 1. Decision workflow for responding to a chemical spill.
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Waste Disposal
Disposal of (S)-1,2,3,4-Tetrahydroisoquinoline-3-methanol and any contaminated materials

(e.g., gloves, absorbent pads, glassware) must be handled as hazardous waste.

All waste must be placed in properly labeled, sealed containers.[13]

Disposal must be conducted through a licensed hazardous waste disposal company, in strict

accordance with all applicable local, state, and federal environmental regulations.[11][12]

Under no circumstances should this chemical or its containers be disposed of in regular

trash or allowed to enter sewer systems or waterways.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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